Cas no 1190316-24-5 (5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one)

• Product Name: 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• CAS No: 1190316-24-5
• MF: C₇H₄BrClN₂O
• MW: 247.476459503174
• MDL: MFCD12962838
• CID: 2620982
• PubChem ID: 76847820
• Update Time: 2025-11-06

5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one
• 5-Bromo-4-chloro-1H-pyrrolo[2,3-b]pyridin-2(3H)-one
• 5-Bromo-4-chloro-7-aza-2-oxindole
• AK340526
• 2H-Pyrrolo[2,3-b]pyridin-2-one, 5-bromo-4-chloro-1,3-dihydro-
• 2h-pyrrolo[2,3-b]pyridin-2-one,5-bromo-4-chloro-1,3-dihydro-
• 1190316-24-5
• CS-0050593
• AS-52618
• MFCD12962838
• 5-bromo-4-chloro-1,3-dihydropyrrolo[2,3-b]pyridin-2-one
• PB39778
• P15414
• AKOS027338417
• 5-BROMO-4-CHLORO-1H,3H-PYRROLO[2,3-B]PYRIDIN-2-ONE
• 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

• MDL： MFCD12962838
• Inchi： 1S/C7H4BrClN2O/c8-4-2-10-7-3(6(4)9)1-5(12)11-7/h2H,1H2,(H,10,11,12)
• InChI Key： GIRQJGBFQOUTBD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1Cl)CC(N2)=O

Computed Properties

• Exact Mass: 245.91955 g/mol
• Monoisotopic Mass: 245.91955 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42
• Molecular Weight: 247.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one

Comprehensive Overview of 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1190316-24-5)

The compound 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one (CAS No. 1190316-24-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolopyridine derivative is characterized by its unique bromo and chloro substituents, which enhance its reactivity and potential applications. Researchers are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic disorders and inflammatory diseases.

One of the key reasons for the growing interest in 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is its structural similarity to purine bases, making it a valuable scaffold for designing nucleotide analogs. This property is particularly relevant in the context of antiviral and anticancer research, where modified nucleosides play a critical role. The presence of both bromo and chloro groups offers versatile sites for further chemical modifications, enabling the synthesis of diverse derivatives with tailored biological activities.

In recent years, the demand for heterocyclic compounds like 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has surged due to their broad-spectrum applications. For instance, they are widely used in the development of small-molecule inhibitors, which are pivotal in targeted therapy for diseases such as cancer and autoimmune disorders. The compound's ability to interact with various enzymes and receptors makes it a promising candidate for high-throughput screening and medicinal chemistry projects.

Another area where 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one shows potential is in agrochemicals. Its structural features align with the requirements for designing novel pesticides and herbicides, addressing the need for sustainable crop protection solutions. As the agricultural sector faces challenges like pesticide resistance and environmental concerns, researchers are turning to innovative heterocyclic frameworks to develop safer and more effective agrochemicals.

The synthesis of 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one typically involves multi-step organic reactions, including halogenation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and reduce reaction times. These innovations are crucial for scaling up production to meet the demands of both academic and industrial research.

From an analytical perspective, 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is essential for its application in sensitive biological assays. Quality control is a critical aspect, especially when the compound is used in preclinical studies or formulation development.

The safety profile of 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one is another topic of interest. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its stability. Researchers are advised to follow standard laboratory protocols, including the use of personal protective equipment (PPE) and adequate ventilation, to minimize any potential risks associated with its use.

In the context of intellectual property, 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one has been referenced in several patents related to pharmaceutical compositions and agrochemical formulations. This underscores its commercial viability and the competitive landscape surrounding its applications. Companies and research institutions are actively investing in the development of proprietary derivatives to capitalize on its therapeutic and agricultural potential.

Looking ahead, the future of 5-Bromo-4-chloro-1H,2H,3H-pyrrolo[2,3-b]pyridin-2-one appears promising, with ongoing research exploring its mechanistic insights and broader applications. As the scientific community continues to unravel its full potential, this compound is likely to remain a focal point in the fields of medicinal chemistry and agrochemical innovation. Its versatility and adaptability make it a valuable asset in addressing some of the most pressing challenges in health and agriculture today.